Cas no 1784954-99-9 (8-Bromo-5-nitro-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 8-Bromo-5-nitro-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1784954-99-9
• MF: C₉H₉BrN₂O₂
• MW: 257.083961248398
• MDL: MFCD32915173
• CID: 5638700
• PubChem ID: 84708957
• Update Time: 2025-08-05

8-Bromo-5-nitro-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1784954-99-9
• EN300-28258400
• 8-bromo-5-nitro-1,2,3,4-tetrahydroisoquinoline
• 8-Bromo-5-nitro-1,2,3,4-tetrahydroisoquinoline

• MDL： MFCD32915173
• Inchi： 1S/C9H9BrN2O2/c10-8-1-2-9(12(13)14)6-3-4-11-5-7(6)8/h1-2,11H,3-5H2
• InChI Key： LRFALOLQDLRJJJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1CNCC2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 255.98474g/mol
• Monoisotopic Mass: 255.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.8Ų